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Compound of Interest

Compound Name: Ald-Ph-PEG24-NHS ester

Cat. No.: B8106230

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling protocols
for Ald-Ph-PEG24-NHS ester (CAS: 674369-02-9). The information is compiled to ensure safe
laboratory practices for professionals engaged in research and development.

Compound Identification and Properties

Ald-Ph-PEG24-NHS ester is an agueous soluble polyethylene glycol (PEG) linker. It contains a
benzaldehyde moiety and an N-hydroxysuccinimide (NHS) ester. The NHS ester reacts with
primary amines to form stable amide bonds, while the benzaldehyde can react with aminooxy-
bearing molecules.[1] This compound is commonly used in bioconjugation and for the synthesis
of PROTACSs (Proteolysis Targeting Chimeras).

Physical and Chemical Properties

Quantitative data on the physical and chemical properties of Ald-Ph-PEG24-NHS ester is
limited in publicly available resources. The following table summarizes the available
information.
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Property Value Source

Molecular Formula C63H110N2030 BroadPharm[1]

Molecular Weight 1375.6 g/mol BroadPharm[1]

CAS Number 674369-02-9 BroadPharm[1]

Purity >95% - 98% AxisPharm, BroadPharm[1][2]
Solubility Water, DMSO, DCM, DMF BroadPharm[1]

Appearance No data available

Melting Point No data available

Boiling Point No data available

Density No data available

Safety and Hazard Information

According to the Safety Data Sheet (SDS) provided by BroadPharm, Ald-Ph-PEG24-NHS
ester is not classified as a hazardous substance. However, as with any chemical reagent,
appropriate safety precautions should be observed. This product is intended for research use
only and is not for clinical use.

Hazard Identification

Hazard Classification GHS Classification
Physical Hazards Not classified as a hazard
Health Hazards Not classified as a hazard
Environmental Hazards No data available

First Aid Measures

The following first aid measures are recommended in case of exposure.
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Exposure Route First Aid Protocol

Immediately wash the skin with copious
) amounts of water for at least 15 minutes while
Skin Contact . . .
removing contaminated clothing and shoes. If

irritation persists, seek medical attention.

Immediately wash the eyes with copious

amounts of water for at least 15 minutes,
Eye Contact ensuring adequate flushing by separating the

eyelids with fingers. If irritation persists, seek

medical attention.

Remove to fresh air. In severe cases or if

Inhalation ) ) )
symptoms persist, seek medical attention.
Wash out the mouth with copious amounts of

Ingestion water for at least 15 minutes. Seek medical

attention.

Experimental Protocols

Detailed experimental protocols for the safety and toxicological testing of Ald-Ph-PEG24-NHS
ester are not publicly available. The provided Safety Data Sheet does not cite specific studies.

Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of the compound and

ensuring laboratory safety.

Handling

¢ Use only in a chemical fume hood.
o Wear chemical-resistant gloves and safety goggles.
e Wash hands thoroughly after handling.

e Wash contaminated clothing before reuse.
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Storage

o Storage Temperature: -20°C
» Conditions to Avoid: Heat, flames, and sparks.

o Materials to Avoid: Oxidizing agents.

Logical Workflow for Safe Handling

The following diagram illustrates the general workflow for the safe handling of a research
chemical like Ald-Ph-PEG24-NHS ester, from receipt to disposal.

Click to download full resolution via product page

Caption: Workflow for the safe handling of research chemicals.

Disposal Considerations

Dispose of Ald-Ph-PEG24-NHS ester as special waste. This should be done by a licensed
disposal company, in consultation with local waste disposal authorities, and in accordance with
national and regional regulations.

Transport Information

Ald-Ph-PEG24-NHS ester is considered non-hazardous for air and ground transportation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: Safety and Handling of Ald-Ph-
PEG24-NHS Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8106230#ald-ph-peg24-nhs-ester-safety-data-sheet-
sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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